Cas no 112010-47-6 (2-(2-methylsulfanylpyrimidin-4-yl)oxyethanol)

2-(2-methylsulfanylpyrimidin-4-yl)oxyethanol structure
112010-47-6 structure
Product Name:2-(2-methylsulfanylpyrimidin-4-yl)oxyethanol
CAS No:112010-47-6
MF:C7H10N2O2S
MW:186.231500148773
CID:2607834
PubChem ID:13794078
Update Time:2025-04-21

2-(2-methylsulfanylpyrimidin-4-yl)oxyethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylsulfanylpyrimidin-4-yl)oxyethanol
    • 112010-47-6
    • DTXSID80549629
    • 2-{[2-(Methylsulfanyl)pyrimidin-4-yl]oxy}ethan-1-ol
    • 2-((2-(methylthio)pyrimidin-4-yl)oxy)ethanol
    • Inchi: 1S/C7H10N2O2S/c1-12-7-8-3-2-6(9-7)11-5-4-10/h2-3,10H,4-5H2,1H3
    • InChI Key: MOBBZOHXIRXGBH-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=CC(=N1)OCCO

Computed Properties

  • Exact Mass: 186.04629874Da
  • Monoisotopic Mass: 186.04629874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 80.5Ų
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